(Z)-N-(3-allyl-5,6-dimethoxybenzo[d]thiazol-2(3H)-ylidene)-1-naphthamide

• IUPAC Name: N-(5,6-dimethoxy-3-prop-2-enyl-1,3-benzothiazol-2-ylidene)naphthalene-1-carboxamide
• InChI: InChI=1S/C23H20N2O3S/c1-4-12-25-18-13-19(27-2)20(28-3)14-21(18)29-23(25)24-22(26)17-11-7-9-15-8-5-6-10-16(15)17/h4-11,13-14H,1,12H2,2-3H3
• InChI Key: UNVLOCZLKILIJM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)N(C(=NC(=O)C3=CC=CC4=CC=CC=C43)S2)CC=C)OC
• Molecular Formula: C23H20N2O3S
• Molecular Weight: 404.5 g/mol
• CAS No.: 897613-73-9

Description

(Z)-N-(3-allyl-5,6-dimethoxybenzo[d]thiazol-2(3H)-ylidene)-1-naphthamide is a useful research compound. Its molecular formula is C23H20N2O3S and its molecular weight is 404.48. The purity is usually 95%.
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Scientific Research Applications

Quinoxaline Derivatives and Applications

Quinoxaline derivatives, including benzothiazoles and naphthalimides, have been extensively studied for their diverse biological activities. These compounds are known for their roles in pharmaceuticals, dyes, and antibiotics. Their application in antitumoral properties research and as catalyst ligands showcases their versatility in scientific research. The synthesis methods involving condensation reactions highlight the chemical interest in quinoxaline and its analogs for developing new pharmacophores (Aastha Pareek and Dharma Kishor, 2015).

Naphthalimide Derivatives in Therapeutics

Naphthalimide derivatives serve as the core scaffold for many therapeutic agents due to their intercalation abilities with DNA, influencing various cellular events. These compounds have found applications as antitumor, anti-inflammatory, antidepressant, antiprotozoal, and antiviral agents. Their ease of synthesis and structural versatility make them attractive for designing new classes of potential therapeutic agents. Some naphthalimide derivatives are under clinical evaluations, showcasing the breadth of their applications in medicinal chemistry (A. Kamal et al., 2013).

Thiazole Derivatives in Medicinal Chemistry

Thiazole and its derivatives are recognized for their significant antibacterial activity against various bacteria and pathogens. The unique properties of thiazole compounds have facilitated their use in the pharmaceutical industry, showing notable anticancer, anti-tuberculous, antioxidant, and anti-inflammatory activities. This emphasizes the continuous interest in designing and synthesizing biologically active thiazole derivatives for diverse applications (P. Mohanty et al., 2021).